Cas no 2228365-31-7 (2-(3-fluoro-4-hydroxyphenyl)prop-2-enoic acid)

• Product Name: 2-(3-fluoro-4-hydroxyphenyl)prop-2-enoic acid
• CAS No: 2228365-31-7
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 5985716
• PubChem ID: 165626405
• Update Time: 2025-05-27

2-(3-fluoro-4-hydroxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-hydroxyphenyl)prop-2-enoic acid
• EN300-1792709
• 2228365-31-7

• Inchi： 1S/C9H7FO3/c1-5(9(12)13)6-2-3-8(11)7(10)4-6/h2-4,11H,1H2,(H,12,13)
• InChI Key： XOVWCQIKENVTMV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(=C)C(=O)O)=C1)O

Computed Properties

• Exact Mass: 182.03792224g/mol
• Monoisotopic Mass: 182.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(3-fluoro-4-hydroxyphenyl)prop-2-enoic acid

Research Briefing on 2-(3-fluoro-4-hydroxyphenyl)prop-2-enoic acid (CAS: 2228365-31-7): Recent Advances and Applications

2-(3-fluoro-4-hydroxyphenyl)prop-2-enoic acid (CAS: 2228365-31-7) is a fluorinated phenylpropanoic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. This briefing provides an overview of the latest research findings, focusing on its synthesis, mechanism of action, and potential clinical applications.

The compound's unique structural features, including the fluorine atom and the hydroxyl group, contribute to its enhanced bioavailability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-fluoro-4-hydroxyphenyl)prop-2-enoic acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate its binding affinity and selectivity, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has highlighted its anticancer potential. A preprint article from BioRxiv (2024) reported that the compound induces apoptosis in colorectal cancer cells by modulating the PI3K/AKT signaling pathway. The study employed high-throughput screening and transcriptomic analysis to identify downstream targets, revealing a promising synergy with existing chemotherapeutic agents. These findings underscore the compound's versatility and its potential as a multitargeted therapeutic agent.

From a synthetic chemistry perspective, advancements in the scalable production of 2-(3-fluoro-4-hydroxyphenyl)prop-2-enoic acid have been achieved through green chemistry approaches. A 2023 ACS Sustainable Chemistry & Engineering paper detailed a solvent-free catalytic method using immobilized lipases, which improved yield and reduced environmental impact. This innovation addresses previous challenges related to cost and scalability, paving the way for industrial applications.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing preclinical studies are focused on structural modifications to enhance its stability and reduce toxicity. Collaborative efforts between academia and industry are expected to accelerate its transition into clinical trials, particularly for inflammatory and oncological indications.

In conclusion, 2-(3-fluoro-4-hydroxyphenyl)prop-2-enoic acid (CAS: 2228365-31-7) represents a compelling case study in the intersection of chemical synthesis and biological activity. Its dual anti-inflammatory and anticancer properties, coupled with advances in sustainable synthesis, position it as a high-value candidate for further investigation. Future research should prioritize translational studies to validate its efficacy and safety in vivo, ultimately bridging the gap between bench and bedside.